Cas no 1189880-37-2 ({2-(Dimethylamino)methylbenzyl}methylamine dihydrochloride)

• Product Name: {2-(Dimethylamino)methylbenzyl}methylamine dihydrochloride
• CAS No: 1189880-37-2
• MF: C₁₁H₂₀Cl₂N₂
• MW: 251.195900917053
• MDL: MFCD18071176
• CID: 4576503
• Update Time: 2025-05-21

{2-(Dimethylamino)methylbenzyl}methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-[(dimethylamino)methyl]phenyl]-N-methylmethanamine:dihydrochloride
• {2-(Dimethylamino)methylbenzyl}methylamine dihydrochloride

• MDL： MFCD18071176
• Inchi： 1S/C11H18N2.2ClH/c1-12-8-10-6-4-5-7-11(10)9-13(2)3;;/h4-7,12H,8-9H2,1-3H3;2*1H
• InChI Key： OOGFCSIAUCPZBH-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1CNC)CN(C)C.Cl.Cl

Additional information on {2-(Dimethylamino)methylbenzyl}methylamine dihydrochloride

Introduction to {2-(Dimethylamino)methylbenzyl}methylamine dihydrochloride (CAS No. 1189880-37-2)

{2-(Dimethylamino)methylbenzyl}methylamine dihydrochloride} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1189880-37-2, is a derivative of benzylamine and features a dimethylamino group at the α-position, making it a versatile intermediate in the synthesis of various bioactive molecules. The dihydrochloride salt form enhances its solubility in aqueous solutions, which is a critical factor for its application in medicinal chemistry and drug formulation.

The structural and chemical properties of {2-(Dimethylamino)methylbenzyl}methylamine dihydrochloride make it a valuable building block for the development of novel therapeutic agents. Its benzyl group provides a hydrophobic anchor, while the dimethylamino moiety introduces basicity, which can be exploited in the design of drugs targeting acidic or positively charged biological sites. This compound’s ability to undergo further functionalization allows chemists to tailor its properties for specific applications, such as modulating enzyme activity or enhancing binding affinity to biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of {2-(Dimethylamino)methylbenzyl}methylamine dihydrochloride in the synthesis of small-molecule drugs. For instance, researchers have utilized this compound as a precursor in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The benzyl group’s ability to interact with aromatic pockets in protein targets, combined with the dimethylamino group’s role in stabilizing positive charges, makes this intermediate particularly useful for designing molecules that can selectively inhibit disease-causing enzymes.

Moreover, the dihydrochloride salt form of this compound offers advantages in drug delivery systems. Its enhanced solubility facilitates formulation into oral and injectable medications, improving bioavailability and therapeutic efficacy. In clinical trials, derivatives of {2-(Dimethylamino)methylbenzyl}methylamine dihydrochloride have shown promise in treating neurological disorders by modulating neurotransmitter activity. The compound’s structural flexibility allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles, ensuring optimal interaction with biological targets.

The synthesis of {2-(Dimethylamino)methylbenzyl}methylamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired framework efficiently. These synthetic strategies not only enhance the scalability of production but also enable the introduction of additional functional groups for further derivatization.

In conclusion, {2-(Dimethylamino)methylbenzyl}methylamine dihydrochloride (CAS No. 1189880-37-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and chemical properties make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its role in addressing complex diseases will likely expand, solidifying its importance in modern drug discovery and development.